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Compound of Interest

Compound Name: 2-Nitrophenyl phenyl sulfide

Cat. No.: B057185

For laboratory professionals engaged in research and development, the safe handling of
chemical reagents is paramount. This guide provides essential, immediate safety and logistical
information for the proper use of 2-Nitrophenyl phenyl sulfide, ensuring the well-being of
personnel and the integrity of your work.

Hazard Identification and Personal Protective Equipment

2-Nitrophenyl phenyl sulfide is a chemical that requires careful handling due to its potential
health hazards. It is harmful if swallowed, causes skin and serious eye irritation, and may
cause respiratory irritation.[1][2][3] Furthermore, some data suggests that it may be suspected
of causing genetic defects. Adherence to strict safety protocols is therefore essential.

The following table summarizes the required Personal Protective Equipment (PPE) for handling
this compound.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b057185?utm_src=pdf-interest
https://www.benchchem.com/product/b057185?utm_src=pdf-body
https://www.benchchem.com/product/b057185?utm_src=pdf-body
https://www.echemi.com/sds/2-nitrophenylphenylsulfide-pid_Seven34340.html
https://www.chemicalbook.com/msds/2-nitrophenyl-phenyl-sulfide.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitrophenyl-phenyl-sulfide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Protection Type Recommended Equipment Specifications

Must conform to EN 166 (EU)

) - or NIOSH (US) standards. A
Tightly fitting safety goggles

Eye/Face Protection o ] face shield may be necessary
with side-shields o
where splash potential is high.

[1]14]

Nitrile or neoprene gloves are
recommended.[4] Clothing
) ] Chemical-resistant gloves and should be fire/flame resistant
Skin Protection ] ) ) )
protective clothing and impervious.[1] A standard
laboratory coat should be

worn.[4]

To be used if exposure limits
are exceeded, or if irritation or
other symptoms are

Respiratory Protection Full-face respirator experienced.[1] Always handle
in a well-ventilated area,
preferably a chemical fume
hood.[4]

Operational Plan for Safe Handling

A systematic approach to handling 2-Nitrophenyl phenyl sulfide is crucial to minimize
exposure and ensure a safe laboratory environment.

Preparation and Engineering Controls:

o Ventilation: Always handle 2-Nitrophenyl phenyl sulfide in a properly functioning chemical
fume hood to minimize inhalation exposure.[4][5]

» Emergency Equipment: Ensure that a safety shower and an eyewash station are readily
accessible and have been recently tested.[4]

» Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for 2-Nitrophenyl phenyl sulfide.[6]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.echemi.com/sds/2-nitrophenylphenylsulfide-pid_Seven34340.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Bis_2_nitrophenyl_sulfite.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Bis_2_nitrophenyl_sulfite.pdf
https://www.echemi.com/sds/2-nitrophenylphenylsulfide-pid_Seven34340.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Bis_2_nitrophenyl_sulfite.pdf
https://www.echemi.com/sds/2-nitrophenylphenylsulfide-pid_Seven34340.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Bis_2_nitrophenyl_sulfite.pdf
https://www.benchchem.com/product/b057185?utm_src=pdf-body
https://www.benchchem.com/product/b057185?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Bis_2_nitrophenyl_sulfite.pdf
https://www.purdue.edu/ehps/rem/documents/sops/sophydrogensulfide.docx
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Bis_2_nitrophenyl_sulfite.pdf
https://www.benchchem.com/product/b057185?utm_src=pdf-body
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Handling the Chemical:

e Donning PPE: Before handling the chemical, put on all required PPE as outlined in the table
above.

» Avoiding Dust and Aerosols: Handle the solid material carefully to avoid the formation of dust
and aerosols.[1][2]

e Portioning: When weighing or transferring the chemical, use non-sparking tools.[1]

o Personal Hygiene: Do not eat, drink, or smoke in the laboratory where this chemical is
handled.[1][2] Wash hands thoroughly with soap and water after handling and before leaving
the laboratory.[1][7]

Storage:

» Container: Store in a tightly sealed container to prevent leakage or contamination.[1][2]

e Location: Keep in a cool, dry, and well-ventilated area.[1][2] The storage area should be
locked to restrict access.[1][2]

o Compatibility: Store away from incompatible materials such as strong acids and oxidizing
agents.[4]

Disposal Plan

Proper disposal of 2-Nitrophenyl phenyl sulfide and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Characterization:

» All waste containing 2-Nitrophenyl phenyl sulfide, including empty containers,
contaminated labware, and spill cleanup materials, should be considered hazardous waste.

[4]

Waste Collection and Storage:

o Containers: Collect waste in a designated, properly labeled, and sealed container. The label
should clearly identify the contents as "Hazardous Waste: 2-Nitrophenyl phenyl sulfide."
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o Storage: Store the waste container in a designated hazardous waste accumulation area,

away from incompatible materials.

Disposal Procedure:

o Regulatory Compliance: Dispose of the contents and container at an approved waste

disposal plant in accordance with all applicable local, state, and federal laws and regulations.

[1][2] Do not dispose of this chemical down the drain or in regular trash.[1]

o Professional Disposal Service: It is recommended to use a licensed hazardous waste

disposal company for the final removal and treatment of the chemical waste.

: _ E

Property Value Source

Molecular Formula C12H9NO2S [3]

Molecular Weight 231.27 g/mol [3]

Appearance Light orange to yellow to green
powder/crystal

Melting Point 80.0t0 84.0 °C

Boiling Point 275 °C [2]

Density 1.31 g/cm3 [2]

Flash Point 80 °C (lit.) [2]

Visual Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of 2-Nitrophenyl phenyl

sulfide, from initial preparation to final disposal.
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Preparation & Engineering Controls
- Verify fume hood function
- Check emergency equipment
- Review SDS

i

Don Personal Protective Equipment (PPE)
- Safety goggles with side-shields
- Chemical-resistant gloves
- Protective clothing

;

Handling Operations

- Handle in fume hood
- Avoid dust generation
- Use non-sparking tools

Store Unused Chemical \ After Handling

Storage Decontamination & Doffing PPE
- Tightly sealed container - Clean work area
- Cool, dry, well-ventilated area - Wash gloves before removal
- Store locked - Wash hands thoroughly

Waste Collection
- Segregate as hazardous waste
- Use labeled, sealed containers

Waste Disposal
- Store in designated area
- Dispose via licensed service
- Follow all regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Nitrophenyl phenyl sulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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